Benzofuran-2-yl(4-(4-(3-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Benzofuran-2-yl(4-(4-(3-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone” is a complex organic compound. It has a molecular formula of C19H15ClF3N3O2 and a molecular weight of 409.8 g/mol . The compound is characterized by the presence of a benzofuran moiety, a piperazine ring, and a trifluoromethyl group attached to a pyridine ring .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 409.8 g/mol. It has a computed XLogP3-AA value of 4.5, indicating its lipophilicity. It has 0 hydrogen bond donors and 7 hydrogen bond acceptors. The compound has 2 rotatable bonds, indicating some degree of flexibility in its structure .
Scientific Research Applications
Regioselective Synthesis and Computational Study
A study focused on the regioselective synthesis of bis(pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidines) linked to benzofuran units via a piperazine spacer, demonstrating the compound's role in facilitating complex chemical reactions. The synthesis protocol involved multiple steps, including the reaction of bis(enaminone) with other chemical agents, leading to the formation of the target derivatives. This study also employed Density Functional Theory (DFT) calculations to understand the regioselectivity observed in these reactions, showcasing the compound's utility in predictive chemical modeling (Sanad et al., 2021).
Antimicrobial Activity
Research into new pyridine derivatives, including those linked to benzofuran units, revealed variable and modest antimicrobial activity against selected bacterial and fungal strains. This highlights the compound's relevance in the development of new antimicrobial agents and the exploration of its efficacy against different microbial species (Patel et al., 2011).
CB2 Receptor Agonism
Another investigation provided insights into the synthetic approach for derivatives of benzofuran, aiming at selective CB2 receptor agonism. This research delineates the compound's potential in the context of cannabinoid receptor-related studies, contributing to the understanding and development of CB2 receptor agonists (Luo & Naguib, 2012).
Anti-mycobacterial Chemotypes
A study on benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold identified it as a new anti-mycobacterial chemotype. This underscores the compound's significance in anti-tubercular research, offering a foundation for developing novel therapeutic agents against Mycobacterium tuberculosis (Pancholia et al., 2016).
Synthesis and Biofilm Inhibition
Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker were synthesized and evaluated for their antibacterial and biofilm inhibition activities. This research sheds light on the compound's application in combating bacterial biofilms, offering insights into the development of potent bacterial biofilm and MurB inhibitors, which are crucial for addressing antibiotic resistance (Mekky & Sanad, 2020).
Future Directions
Trifluoromethylpyridine derivatives, like the compound , are used in the protection of crops from pests and in the pharmaceutical and veterinary industries. Many candidates are currently undergoing clinical trials. It is expected that many novel applications of these compounds will be discovered in the future .
Mechanism of Action
Target of Action
Benzofuran compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.
Mode of Action
For instance, some substituted benzofurans have shown significant cell growth inhibitory effects .
Biochemical Pathways
Benzofuran compounds are known to affect a variety of biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Result of Action
Benzofuran compounds have been shown to exhibit a broad range of biological activities .
properties
IUPAC Name |
1-benzofuran-2-yl-[4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25F3N4O2/c25-24(26,27)19-5-3-9-28-22(19)30-14-12-29(13-15-30)18-7-10-31(11-8-18)23(32)21-16-17-4-1-2-6-20(17)33-21/h1-6,9,16,18H,7-8,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIMVLYISKMTKIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.